Cas no 128033-35-2 (7H-Purine-6-carbonitrile,8,9-dihydro-)

• Product Name: 7H-Purine-6-carbonitrile,8,9-dihydro-
• CAS No: 128033-35-2
• MF: C₆H₅N₅
• MW: 147.137399435043
• CID: 103046
• PubChem ID: 14642264
• Update Time: 2025-04-18

7H-Purine-6-carbonitrile,8,9-dihydro- Chemical and Physical Properties

Names and Identifiers

• 7H-Purine-6-carbonitrile,8,9-dihydro-
• 1H-Purine-6-carbonitrile, 7,8-dihydro- (9CI)
• 8,9-dihydro-7H-purine-6-carbonitrile
• 128033-35-2
• AKOS006386771
• 7,8-Dihydro-1H-purine-6-carbonitrile

• Inchi： 1S/C6H5N5/c7-1-4-5-6(10-2-8-4)11-3-9-5/h2,9H,3H2,(H,8,10,11)
• InChI Key： JRZHZBTYKNOCOR-UHFFFAOYSA-N
• SMILES： N1C2=C(C#N)N=CN=C2NC1

Computed Properties

• Exact Mass: 147.05465
• Monoisotopic Mass: 147.05449518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 73.63